2-CHLORO-N-ETHYL-5-(N-METHYLMETHANESULFONAMIDO)BENZAMIDE

• IUPAC Name: 2-chloro-N-ethyl-5-[methyl(methylsulfonyl)amino]benzamide
• InChI: InChI=1S/C11H15ClN2O3S/c1-4-13-11(15)9-7-8(5-6-10(9)12)14(2)18(3,16)17/h5-7H,4H2,1-3H3,(H,13,15)
• InChI Key: PNWJAZKPQJBTJB-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=CC(=C1)N(C)S(=O)(=O)C)Cl
• Molecular Formula: C11H15ClN2O3S
• Molecular Weight: 290.77 g/mol

Description

2-Chloro-N-ethyl-5-(N-methylmethanesulfonamido)benzamide is an organic compound with a complex structure that includes a benzamide core substituted with chloro, ethyl, and N-methylmethanesulfonamido groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-ethyl-5-(N-methylmethanesulfonamido)benzamide typically involves multiple steps. One common route starts with the chlorination of a benzamide derivative, followed by the introduction of the ethyl group through an alkylation reaction. The final step involves the sulfonamidation with N-methylmethanesulfonamide under controlled conditions to ensure the desired substitution pattern.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-N-ethyl-5-(N-methylmethanesulfonamido)benzamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can remove oxygen-containing groups or reduce double bonds.

Substitution: This reaction can replace one substituent with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halides (e.g., NaCl, KBr) and organometallic compounds (e.g., Grignard reagents).

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a carboxylic acid derivative, while reduction could produce an amine or alcohol.

Scientific Research Applications

2-Chloro-N-ethyl-5-(N-methylmethanesulfonamido)benzamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure and biological activity.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of 2-chloro-N-ethyl-5-(N-methylmethanesulfonamido)benzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-Chloro-N-(4-methoxyphenyl)-5-(methylthio)benzamide
• 5-Chloro-2-methoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide
• 2-Chloro-N-(2-ethylphenyl)-5-(methylthio)benzamide

Uniqueness

2-Chloro-N-ethyl-5-(N-methylmethanesulfonamido)benzamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties